Cas no 878273-57-5 ((2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 878273-57-5
• MF: C₁₃H₁₃F₂NO₄
• MW: 285.24343085289
• CID: 5636942
• PubChem ID: 165916943
• Update Time: 2025-05-19

(2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286948
• 878273-57-5
• (2S)-3-(2,4-difluorophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• L-Phenylalanine, 2,4-difluoro-N-[(2-propen-1-yloxy)carbonyl]-
• (2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H13F2NO4/c1-2-5-20-13(19)16-11(12(17)18)6-8-3-4-9(14)7-10(8)15/h2-4,7,11H,1,5-6H2,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： KOBRQRFEBHOTHJ-NSHDSACASA-N
• SMILES： FC1C=C(C=CC=1C[C@@H](C(=O)O)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 285.08126422g/mol
• Monoisotopic Mass: 285.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 427.1±45.0 °C(Predicted)
• pka: 3.83±0.12(Predicted)

Additional information on (2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to (2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 878273-57-5)

(2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 878273-57-5, exhibits a complex molecular structure that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including a chiral center, fluoro-substituted aromatic rings, and an amide linkage, contributes to its unique chemical properties and biological activities.

The molecular framework of (2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is characterized by its stereochemistry, which is crucial for its biological efficacy. The (S)-configuration at the chiral center plays a pivotal role in determining its interaction with biological targets. This stereochemical feature is particularly important in drug design, where the spatial arrangement of atoms can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluoro-substituents in the aromatic ring of this compound contribute to its lipophilicity and influence its solubility profile, making it an attractive candidate for oral administration. Furthermore, the amide group provides a site for further derivatization, allowing chemists to modify the compound's properties to optimize its therapeutic potential.

Recent studies have highlighted the potential of (2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid as a lead compound in the development of drugs targeting inflammatory and immunological disorders. Its structural features suggest that it may interact with enzymes and receptors involved in these pathways, potentially leading to novel therapeutic interventions. For instance, preliminary in vitro studies have indicated that this compound may exhibit inhibitory activity against certain inflammatory cytokines, making it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The prop-2-en-1-yloxy moiety in the molecule adds another layer of complexity, contributing to its reactivity and potential biological interactions. This group can participate in hydrogen bonding and other non-covalent interactions with biological targets, enhancing the compound's binding affinity. Additionally, the presence of an ester function provides a site for enzymatic hydrolysis, which could be exploited to design prodrugs with controlled release profiles.

The synthesis of (2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as asymmetric synthesis and catalytic hydrogenation have enabled chemists to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These advancements have opened up new avenues for exploring the therapeutic potential of this compound.

One of the most exciting aspects of this compound is its potential application in oncology research. Fluorinated compounds have shown promise as anticancer agents due to their ability to interfere with key metabolic pathways in tumor cells. The structural features of (2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, particularly the fluoro-substituted aromatic ring and the amide linkage, suggest that it may be capable of inhibiting enzymes involved in tumor growth and proliferation. Preclinical studies are currently underway to evaluate its efficacy and safety profile in cancer models.

The biodegradability and environmental impact of this compound are also important considerations in its development. Efforts are being made to ensure that it degrades into non-toxic byproducts upon exposure to environmental conditions. This focus on sustainability aligns with broader trends in pharmaceutical research aimed at developing greener and more environmentally friendly drugs.

In conclusion, (CAS No. 878273-57-5)(2S)-3-(2,4-difluorophenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug design, while recent research highlights its potential as an anti-inflammatory agent and an anticancer drug. As synthetic methodologies continue to improve and our understanding of biological pathways deepens, this compound is poised to play an increasingly important role in the development of novel therapeutics.